Cas no 55431-80-6 (1,4-Ethanoanthracene, 1,4-dihydro-)

• Product Name: 1,4-Ethanoanthracene, 1,4-dihydro-
• CAS No: 55431-80-6
• MF: C₁₆H₁₄
• MW: 206.282364368439
• CID: 351959
• PubChem ID: 601381
• Update Time: 2025-04-19

1,4-Ethanoanthracene, 1,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Ethanoanthracene, 1,4-dihydro-
• 1,4-Dihydro-1,4-ethanoanthracene
• 55431-80-6
• DTXSID40345043
• DOOOTGSRXLETQU-UHFFFAOYSA-N

• Inchi： 1S/C16H14/c1-2-4-14-10-16-12-7-5-11(6-8-12)15(16)9-13(14)3-1/h1-5,7,9-12H,6,8H2
• InChI Key： DOOOTGSRXLETQU-UHFFFAOYSA-N
• SMILES： C12C=CC(C3C=C4C=CC=CC4=CC1=3)CC2

Computed Properties

• Exact Mass: 206.10962
• Monoisotopic Mass: 206.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins